Jasmonic acids
Jasmonic acid is a plant hormone that plays a critical role in the regulation of various physiological processes and responses to environmental stresses. It belongs to the family of oxylipins, which are derived from fatty acid metabolism pathways. Jasmonic acid acts as a signaling molecule, promoting key functions such as seed germination, root development, leaf senescence, and defense against pathogens. In horticulture, it is widely used for flower induction in crops like tobacco and Arabidopsis thaliana. Additionally, its applications extend to the pharmaceutical industry where it serves as a precursor for synthesizing bioactive compounds with potential therapeutic benefits. Research into jasmonic acid also involves understanding its interaction with other plant hormones, such as auxins and gibberellins, to unravel complex signaling networks in plants.

Structure | Chemical Name | CAS | MF |
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(3-Hydroxy-2-pentylcyclopentyl)acetic acid | 109959-44-6 | C12H22O3 |
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Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-penten-1-yl-, [(2R,3R,4S)-tetrahydro-2,4-dimethyl-5-oxo-3-furanyl]methyl ester, (1R,2R)- | 1610790-88-9 | C19H28O5 |
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Cucurbic acid; 7-Epimer, Me ester | 146143-03-5 | C13H22O3 |
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Methyl jasmonate | 1211-29-6 | C13H20O3 |
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(±)-Jasmonic Acid | 3572-66-5 | C12H18O3 |
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(-) Methyl Dihydrojasmonate | 2630-39-9 | C13H22O3 |
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D6-(±)-Jasmonic acid | 221682-79-7 | C12H18O3 |
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(-)-trans Jasmonic Acid | 6894-38-8 | C12H18O3 |
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Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-methyl ester, [1-alpha, 2-alpha (Z)] | 42536-97-0 | C13H20O3 |
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(±)-Jasmonic acid | 77026-92-7 | C12H18O3 |
Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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